Cas no 1536676-32-0 (1-(5-fluoropyridin-2-yl)propan-1-ol)

• Product Name: 1-(5-fluoropyridin-2-yl)propan-1-ol
• CAS No: 1536676-32-0
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD23753648
• CID: 4604585
• PubChem ID: 79722258
• Update Time: 2025-10-27

1-(5-fluoropyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-2-yl)propan-1-ol
• 2-Pyridinemethanol, α-ethyl-5-fluoro-

• MDL： MFCD23753648
• Inchi： 1S/C8H10FNO/c1-2-8(11)7-4-3-6(9)5-10-7/h3-5,8,11H,2H2,1H3
• InChI Key： IPOYHWZGUHRFQE-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(F)C=C1)(O)CC

Computed Properties

• Exact Mass: 155.075
• Monoisotopic Mass: 155.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(5-fluoropyridin-2-yl)propan-1-ol

Introduction to 1-(5-fluoropyridin-2-yl)propan-1-ol (CAS No. 1536676-32-0)

1-(5-fluoropyridin-2-yl)propan-1-ol, identified by the chemical compound code CAS No. 1536676-32-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a propyl alcohol moiety linked to a fluoropyridine ring, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a fluorine atom at the 5-position of the pyridine ring enhances its metabolic stability and binding affinity, which are critical factors in drug design.

The chemical structure of 1-(5-fluoropyridin-2-yl)propan-1-ol consists of a pyridine ring substituted with a fluorine atom at the 5-position and an ethyl group at the 2-position, connected to a primary alcohol group at the 1-position. This configuration imparts specific electronic and steric properties, making it a versatile building block for medicinal chemists. The compound’s solubility profile and reactivity profile have been extensively studied, revealing its potential applications in both academic research and industrial settings.

In recent years, 1-(5-fluoropyridin-2-yl)propan-1-ol has been explored as a key intermediate in the development of novel therapeutic agents. Its fluorinated pyridine core is a common motif in many drugs targeting central nervous system disorders, infectious diseases, and cancer. The fluorine atom’s ability to modulate pharmacokinetic properties such as bioavailability and metabolic clearance has made this compound particularly attractive for drug discovery efforts.

One of the most compelling aspects of 1-(5-fluoropyridin-2-yl)propan-1-ol is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its structural features to develop compounds with enhanced binding affinity to biological targets. For instance, studies have demonstrated its utility in creating potent kinase inhibitors, which are crucial for treating various types of cancer. The fluorine atom’s electronic effects can fine-tune the interactions between the inhibitor and its target protein, leading to improved efficacy and reduced side effects.

The synthetic pathways for 1-(5-fluoropyridin-2-yl)propan-1-ol have been optimized to ensure high yields and purity. Common synthetic routes involve nucleophilic substitution reactions on halogenated pyridines or cross-coupling reactions between aryl halides and organometallic reagents. These methods highlight the compound’s versatility as a synthetic intermediate, allowing for rapid diversification of molecular structures.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(5-fluoropyridin-2-yl)propan-1-ol’s reactivity and potential applications. Molecular modeling studies have predicted new derivatives with improved pharmacological properties, paving the way for innovative drug candidates. These computational approaches complement experimental efforts, providing a synergistic framework for drug discovery.

The pharmacological significance of fluorinated pyridines cannot be overstated. Compounds containing this motif have shown promise in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The ability of 1-(5-fluoropyridin-2-yl)propan-1-ol to modulate neurotransmitter activity has been explored in preclinical studies, suggesting its potential as a therapeutic agent. Additionally, its antimicrobial properties have been investigated, with some derivatives exhibiting activity against resistant bacterial strains.

In conclusion, 1-(5-fluoropyridin-2-yl)propan-1-ol (CAS No. 1536676-32-0) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and favorable chemical properties make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly important role in addressing global health challenges.